Cas no 2228797-45-1 (4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol)

• Product Name: 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol
• CAS No: 2228797-45-1
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5860835
• PubChem ID: 165720416
• Update Time: 2025-05-19

4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol
• 2228797-45-1
• EN300-1792989

• Inchi： 1S/C11H16FNO/c1-11(2,7-13)6-8-3-4-10(14)9(12)5-8/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： AMLBGOYGEPFKLD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)CN)O

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol

Introduction to 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol (CAS No: 2228797-45-1)

4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol, identified by the chemical identifier CAS No: 2228797-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorophenol core substituted with an amino group and a tert-butyl group, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further investigation in drug discovery.

The structural motif of 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol encompasses several key functional groups that contribute to its unique chemical properties. The presence of a fluorine atom at the para position relative to the hydroxyl group introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. Additionally, the amino group provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles. The tert-butyl group, on the other hand, serves to enhance metabolic stability and improve solubility characteristics, making this compound a versatile intermediate in medicinal chemistry.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic properties. The fluorine atom, being electronegative, can influence the electronic distribution within the molecule, leading to stronger binding interactions with biological targets. This has been particularly evident in the development of fluoroquinolones and other fluorinated antibiotics, where the fluorine atom plays a crucial role in their efficacy.

4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol represents an intriguing example of how structural modifications can lead to new pharmacological entities. The combination of an amino group, a fluorophenol core, and a bulky tert-butyl substituent creates a scaffold that is both flexible and robust. This allows for the exploration of various biological pathways and target interactions, making it a valuable asset in the search for new therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Fluorine-containing molecules have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol suggest that it may exhibit inhibitory activity against certain cancer-related targets. For instance, the presence of an amino group could facilitate interactions with acidic residues in enzyme active sites, while the fluorine atom could enhance binding affinity through electrostatic interactions.

The synthesis of 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol involves multi-step organic transformations that highlight the synthetic versatility of this compound. Key steps include fluorination reactions, nucleophilic substitution at the aromatic ring, and protection-deprotection strategies to handle the reactive functional groups. These synthetic pathways not only demonstrate the feasibility of producing this compound on a laboratory scale but also provide insights into potential modifications that could enhance its biological activity.

One of the most compelling aspects of 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol is its potential as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to optimize its pharmacological properties. For example, replacing or altering the tert-butyl group could lead to improved solubility or reduced toxicity profiles. Similarly, exploring different substitution patterns at the aromatic ring could uncover novel mechanisms of action.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug design. These molecules often exhibit improved metabolic stability, enhanced binding affinity, and better pharmacokinetic profiles compared to their non-fluorinated counterparts. As such, compounds like 4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol are being actively investigated for their potential therapeutic applications.

In conclusion,4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol (CAS No: 2228797-45-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling,4-(3-amino-2,2-dimethylpropyl)-2-fluorophenol is poised to play a crucial role in future drug discovery efforts.